Cas no 204862-84-0 (2(1H)-Pyridinone,3-hydroxy-5-(hydroxymethyl)-)

• Product Name: 2(1H)-Pyridinone,3-hydroxy-5-(hydroxymethyl)-
• CAS No: 204862-84-0
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 241403
• Update Time: 2024-01-26

2(1H)-Pyridinone,3-hydroxy-5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,3-hydroxy-5-(hydroxymethyl)-
• 2(1H)-Pyridinone, 3-hydroxy-5-(hydroxymethyl)- (9CI)
• 2(1H)-Pyridinone, 3-hydroxy-5-(hydroxymethyl)-

• Inchi： 1S/C6H7NO3/c8-3-4-1-5(9)6(10)7-2-4/h1-2,8-9H,3H2,(H,7,10)
• InChI Key： ISQKXXZNMICJSZ-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(CO)C=C1O

Computed Properties

• Exact Mass: 141.04261
• Monoisotopic Mass: 141.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• PSA: 69.56